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Diethylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Diethylpyridine is a substituted pyridine derivative with the chemical formula CoH13N. As a
member of the pyridine family, its chemical behavior is influenced by the electron-withdrawing
nature of the nitrogen atom in the aromatic ring, as well as the electron-donating effects of the
two ethyl groups. This guide provides a comprehensive overview of the physical and chemical
properties of 3,5-diethylpyridine, along with available information on its synthesis and
potential applications, to support its use in research and development.

Physical and Chemical Properties

The physical and chemical properties of 3,5-diethylpyridine are summarized in the tables
below. It is important to note that some reported values, particularly the melting point, show
inconsistencies in the literature and should be approached with caution.

Physical Properties
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Property Value Source(s)
Molecular Formula CoH13N N/A
Molecular Weight 135.21 g/mol N/A
Boiling Point 205 - 208 °C [11[2]
180-181 °C (Note: This value
] ] is likely for a derivative or salt
Melting Point ) ) ) [2]
and is unusually high for this
compound)
Density 0.919 - 0.9227 g/cm? [1]12]
Flash Point 89 °C [1]
Chemical Properties
Property Value Source(s)
pKa (Predicted) 5.92 £0.20 [2]
. Soluble in many organic
Solubility [3]

solvents.

Spectroscopic Data

Detailed experimental spectroscopic data for 3,5-diethylpyridine is not widely available in the

public domain, with many databases providing information for the more common 3,5-

dimethylpyridine. However, a mass spectrum has been reported.

e Mass Spectrum: A mass spectrum for 3,5-diethylpyridine is available and can be used for

its identification.

Synthesis and Purification

Detailed experimental protocols for the synthesis of 3,5-diethylpyridine are not readily found

in open-access literature. However, general methods for the synthesis of 3,5-dialkylpyridines
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can be adapted. One common approach is a variation of the Hantzsch pyridine synthesis or
other condensation reactions involving aldehydes, ketones, and an ammonia source.

A general workflow for the synthesis and purification of a substituted pyridine like 3,5-
diethylpyridine is outlined below.

Aldehydes/Ketones + Ammonia Source
Crude 3,5-Diethylpyridine
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A generalized workflow for the synthesis and purification of 3,5-diethylpyridine.

Reactivity

The reactivity of the pyridine ring is largely dictated by the electronegative nitrogen atom, which
makes it less susceptible to electrophilic aromatic substitution compared to benzene. The ethyl
groups at the 3 and 5 positions are electron-donating, which can slightly activate the ring
towards electrophilic attack compared to unsubstituted pyridine. The nitrogen atom possesses
a lone pair of electrons, making 3,5-diethylpyridine basic and nucleophilic. It can readily react
with acids to form salts and with alkyl halides to form quaternary pyridinium salts.

Applications in Drug Development and Research

While specific applications of 3,5-diethylpyridine in drug development are not extensively
documented in publicly available literature, substituted pyridines are a crucial class of
compounds in medicinal chemistry. They are found in a wide range of pharmaceuticals and are
known to exhibit diverse biological activities. Given its structure, 3,5-diethylpyridine could
serve as a valuable intermediate or building block for the synthesis of more complex molecules

with potential therapeutic properties.

The general importance of the substituted pyridine scaffold in drug discovery is illustrated in the
following diagram, highlighting its role in targeting various biological pathways.

Substituted Pyridines
(e.g., 3,5-Diethylpyridine)

commn]

Click to download full resolution via product page
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Biological activities of substituted pyridines in drug discovery.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of 3,5-diethylpyridine
are not readily available. Researchers should adapt general procedures for similar compounds
and thoroughly characterize the resulting product using modern analytical techniques such as
NMR, IR, and mass spectrometry to confirm its identity and purity.

Safety Information

3,5-Diethylpyridine should be handled with care in a well-ventilated fume hood. Appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat, should be
worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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